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Compound of Interest

Compound Name: NCGC00249987

Cat. No.: B2554222 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for NCGC00249987 (CAS No. 1384864-80-5)

was not found in publicly available resources. The following guidance is based on general

laboratory safety principles for handling research chemicals of unknown toxicity. It is imperative

to obtain the official SDS from the supplier before any handling, storage, or disposal of this

compound. This information is not a substitute for a substance-specific SDS.

Hazard Assessment and Personal Protective
Equipment (PPE)
Given that the specific hazards of NCGC00249987 are not fully characterized, a cautious

approach is mandatory. Assume the compound is hazardous and handle it accordingly. The

following table summarizes the recommended minimum PPE for handling NCGC00249987.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection
Chemical safety goggles and a

face shield

Protects against splashes,

dust, and unforeseen

reactions.

Hand Protection
Nitrile or other chemically

resistant gloves

Prevents skin contact. Check

glove compatibility with the

solvent used.

Body Protection A lab coat, fully buttoned

Protects against spills and

contamination of personal

clothing.

Respiratory Protection
A NIOSH-approved respirator

with appropriate cartridges

Recommended when handling

the solid powder outside of a

fume hood or if aerosolization

is possible.

Operational Plan: Safe Handling Procedures
A systematic approach is crucial when working with a compound of unknown toxicity. The

following workflow outlines the key steps for safely handling NCGC00249987 in a laboratory

setting.
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Preparation

Handling

Post-Handling

Disposal

Obtain and Review SDS

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid Compound

Dissolve in Appropriate Solvent

Clean Workspace and Equipment

Remove and Dispose of PPE

Wash Hands Thoroughly

Segregate and Label Chemical Waste

Store in a Designated, Sealed Container

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: General workflow for safely handling a research chemical.
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Step-by-Step Guidance:

Preparation:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting the experiment.

Handling:

When handling the solid form of NCGC00249987, avoid creating dust. Use a spatula for

transfers.

If preparing solutions, add the solid to the solvent slowly.

Keep all containers with the compound clearly labeled and tightly sealed when not in use.

Storage:

Store NCGC00249987 in a cool, dry, and dark place.

Ensure the storage location is secure and accessible only to authorized personnel.

Segregate from incompatible materials, although specific incompatibilities are unknown

without an SDS.

Disposal Plan
Proper disposal of NCGC00249987 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with NCGC00249987, including unused

compound, solutions, contaminated gloves, and labware, must be collected in a designated

hazardous waste container.
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Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "NCGC00249987," the CAS number "1384864-80-5," and an

estimate of the quantity.

Disposal: The disposal of this chemical waste must be handled by a licensed hazardous

waste disposal company. Follow all institutional, local, state, and federal regulations for

hazardous waste disposal. Do not dispose of this chemical down the drain or in the regular

trash.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and signaling pathways involving NCGC00249987 were not

available in the public domain searches conducted. As a selective inhibitor of Eya2

phosphatase, its mechanism of action would involve the modulation of signaling pathways

regulated by this enzyme. Researchers using this compound should refer to relevant scientific

literature on Eya2 phosphatase for potential experimental designs and pathway analysis.

Final Recommendation: Your safety is the top priority. The information provided here is a

general guide. Always consult the official Safety Data Sheet provided by the manufacturer of

NCGC00249987 for complete and accurate safety information before you begin any work with

this compound.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NCGC00249987]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2554222#personal-protective-equipment-for-
handling-ncgc00249987]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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